
Elabela (ELA): A Comprehensive Technical
Guide to Downstream Signaling Pathways

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: ELA-14 (human)

Cat. No.: B2641321 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Elabela (ELA), also known as Apela or Toddler, is a recently identified endogenous peptide

hormone that, alongside Apelin, acts as a ligand for the G-protein coupled apelin receptor

(APJ).[1][2][3] ELA plays a crucial role in a variety of physiological processes, including

embryonic development, cardiovascular function, and fluid homeostasis.[1][4] Its discovery has

opened new avenues for therapeutic intervention in a range of diseases, from pre-eclampsia to

cardiovascular disorders. This technical guide provides an in-depth overview of the core

downstream signaling pathways activated by ELA, presenting quantitative data, detailed

experimental protocols, and visual pathway diagrams to support researchers, scientists, and

drug development professionals in this burgeoning field.

Core Signaling Pathways
Elabela binding to the APJ receptor initiates a cascade of intracellular signaling events that can

be broadly categorized into G-protein-dependent and β-arrestin-dependent pathways. These

pathways ultimately regulate a diverse array of cellular functions, including proliferation,

migration, apoptosis, and angiogenesis.

G-Protein-Dependent Signaling
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Upon ligand binding, the APJ receptor couples to inhibitory G-proteins (Gαi/o), leading to the

modulation of downstream effectors.

PI3K/Akt Pathway: Activation of the Phosphoinositide 3-kinase (PI3K)/Akt signaling cascade

is a prominent downstream effect of ELA. This pathway is critical for cell survival,

proliferation, and migration. ELA-mediated activation of PI3K leads to the phosphorylation

and activation of Akt, which in turn phosphorylates a host of downstream targets to exert its

cellular effects.

MAPK/ERK Pathway: The Mitogen-Activated Protein Kinase (MAPK)/Extracellular signal-

Regulated Kinase (ERK) pathway is another key signaling axis engaged by ELA. Activation

of this pathway is associated with cell proliferation, differentiation, and survival. ELA binding

to APJ can stimulate the phosphorylation and activation of ERK1/2.

cAMP Suppression: ELA binding to the APJ receptor leads to the inhibition of adenylyl

cyclase, resulting in a decrease in intracellular cyclic adenosine monophosphate (cAMP)

levels. This inhibitory action on cAMP production is a hallmark of Gαi-coupled receptor

activation.

β-Arrestin-Dependent Signaling
Beyond G-protein coupling, ELA can also signal through β-arrestin recruitment to the APJ

receptor. This pathway is involved in receptor desensitization, internalization, and the initiation

of distinct signaling cascades independent of G-proteins.

Quantitative Data
The following tables summarize quantitative data from in vitro assays, providing key

parameters for the interaction of different Elabela and Apelin peptides with the APJ receptor

and their downstream signaling effects.

Table 1: Ligand Binding Affinities and Potencies at the APJ Receptor
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Ligand Assay Type Parameter Value Cell Line Reference

Elabela-32
cAMP

Inhibition
IC50

-7.59 ± 0.474

(log M)
HEK293/APJ

Elabela-21
cAMP

Inhibition
IC50

-7.589 ±

0.352 (log M)
HEK293/APJ

Apelin-13
cAMP

Inhibition
IC50

-7.817 ±

0.363 (log M)
HEK293/APJ

Elabela
cAMP

Suppression
EC50 11.1 nM CHO/APJ

Elabela

ERK1/2

Phosphorylati

on

EC50 14.3 nM CHO/APJ

Elabela-32
β-arrestin 2

Recruitment
EC50

-7.66 ± 0.114

(log M)
HEK293

Elabela-21
β-arrestin 2

Recruitment
EC50

-7.183 ±

0.061 (log M)
HEK293

Apelin-13
β-arrestin 2

Recruitment
EC50

-6.369 ±

0.086 (log M)
HEK293

ELA
β-arrestin

Recruitment
EC50 ~1 µM HEK293T

Apelin
β-arrestin

Recruitment
EC50 ~1 µM HEK293T

Signaling Pathway Diagrams
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Caption: Elabela G-protein-dependent signaling pathways.
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Caption: Elabela β-arrestin-dependent signaling pathway.

Experimental Protocols
ERK1/2 Phosphorylation Assay (Western Blot)
This protocol details the steps to measure ELA-induced phosphorylation of ERK1/2 in cultured

cells.

Cell Culture and Treatment:

Seed HEK293 cells stably expressing the human APJ receptor in 6-well plates and grow to

80-90% confluency.

Serum-starve the cells for 4-12 hours prior to stimulation to reduce basal ERK1/2

phosphorylation.

Treat the cells with varying concentrations of Elabela peptide for 5-15 minutes at 37°C.
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Cell Lysis and Protein Quantification:

Wash the cells twice with ice-cold phosphate-buffered saline (PBS).

Lyse the cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

Centrifuge the lysates to pellet cell debris and collect the supernatant.

Determine the protein concentration of each lysate using a BCA or Bradford assay.

Western Blotting:

Separate equal amounts of protein (20-30 µg) by SDS-PAGE and transfer to a PVDF

membrane.

Block the membrane with 5% BSA or non-fat milk in Tris-buffered saline with Tween 20

(TBST) for 1 hour.

Incubate the membrane with a primary antibody specific for phosphorylated ERK1/2 (p-

ERK1/2) overnight at 4°C.

Wash the membrane with TBST and incubate with an HRP-conjugated secondary

antibody for 1 hour at room temperature.

Detect the signal using an enhanced chemiluminescence (ECL) substrate.

Strip the membrane and re-probe with an antibody for total ERK1/2 as a loading control.

cAMP Production Assay
This protocol describes a method to quantify changes in intracellular cAMP levels in response

to ELA stimulation.

Cell Culture and Stimulation:

Plate HEK293/APJ cells in a 96-well plate.

Pre-treat the cells with a phosphodiesterase inhibitor (e.g., IBMX) to prevent cAMP

degradation.
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Stimulate the cells with forskolin (to induce cAMP production) in the presence or absence

of varying concentrations of Elabela peptide for 10-20 minutes.

cAMP Measurement:

Lyse the cells according to the manufacturer's instructions of a competitive enzyme-linked

immunosorbent assay (ELISA) kit for cAMP.

Perform the ELISA by adding cell lysates, a fixed amount of HRP-conjugated cAMP, and

an anti-cAMP antibody to the assay plate.

After incubation and washing steps, add a substrate solution and measure the

absorbance. The signal is inversely proportional to the amount of cAMP in the sample.

Calculate the cAMP concentration based on a standard curve.

β-Arrestin Recruitment Assay (BRET)
This protocol outlines a Bioluminescence Resonance Energy Transfer (BRET) assay to

measure the recruitment of β-arrestin to the APJ receptor.

Cell Culture and Transfection:

Co-transfect HEK293 cells with plasmids encoding the APJ receptor fused to a Renilla

luciferase (Rluc) donor and β-arrestin 2 fused to a green fluorescent protein (GFP) or

yellow fluorescent protein (YFP) acceptor.

Plate the transfected cells in a 96-well plate.

BRET Measurement:

Add the luciferase substrate (e.g., coelenterazine h) to the cells.

Stimulate the cells with varying concentrations of Elabela peptide.

Measure the light emission at the wavelengths corresponding to the donor (Rluc) and the

acceptor (GFP/YFP) using a microplate reader equipped for BRET.
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The BRET ratio is calculated as the ratio of the acceptor emission to the donor emission.

An increase in the BRET ratio indicates the recruitment of β-arrestin to the APJ receptor.

Conclusion
This technical guide provides a foundational understanding of the downstream signaling

pathways of Elabela. The presented quantitative data, detailed protocols, and pathway

diagrams offer valuable resources for researchers investigating the physiological roles of ELA

and its therapeutic potential. Further research will undoubtedly uncover more intricate details of

ELA signaling, paving the way for the development of novel therapeutics targeting the

Elabela/APJ axis.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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